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Compound of Interest

Compound Name: 2,4-Dimethylbenzophenone

Cat. No.: B072148

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2,4-
Dimethylbenzophenone (CAS No. 1140-14-3), a chemical intermediate used in various
industrial and research applications. This document outlines the known hazards, exposure
control measures, and emergency procedures to ensure its safe use in a laboratory setting. All
personnel handling this substance should be thoroughly trained in these procedures.

Hazard Identification and Classification

2,4-Dimethylbenzophenone is classified as hazardous under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards are
associated with acute toxicity, skin and eye irritation, and respiratory tract irritation.[1][2]

GHS Classification
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[1]

Acute toxicity, Oral 4
[2]
] S H315: Causes skin irritation[1]
Skin corrosion/irritation 2 2]
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation[1][2]

Specific target organ toxicity, ]
] ) H335: May cause respiratory
single exposure; Respiratory 3 o
o irritation[1]
tract irritation

Hazard Pictograms and Signal Word

Pictogram:

walt text

Signal Word: Warning[1][2]

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of 2,4-
Dimethylbenzophenone is essential for its safe handling and storage.
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Property Value

Molecular Formula C15H140[1][3]

Molecular Weight 210.27 g/mol [1][3]

CAS Number 1140-14-3[1][3]
Appearance Light brown powder solid[4]
Boiling Point 200 °C at 17 mmHg[4]
Melting Point 93 - 97 °C[4]

Solubility No data available[4]

Flash Point No data available[4]
Autoignition Temperature No data available[4]

Toxicological Information

While specific quantitative toxicological data such as LD50 (median lethal dose) and LC50
(median lethal concentration) for 2,4-Dimethylbenzophenone are not readily available in the
reviewed literature, the GHS classification indicates that it is harmful if swallowed.[1][2] For
context, toxicological data for the parent compound, benzophenone, is provided below. It is
crucial to note that this data is not directly applicable to 2,4-Dimethylbenzophenone and
should be used for informational purposes only.

Toxicological Data for Benzophenone (CAS No. 119-61-9)

Test Species Route Value

LD50 Rat Oral > 10,000 mg/kg
LD50 Mouse Oral 2,896 mg/kg
LD50 Rabbit Dermal 3,535 mg/kg

This data is for Benzophenone and not 2,4-Dimethylbenzophenone.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.benchchem.com/product/b072148?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.benchchem.com/product/b072148?utm_src=pdf-body
https://www.benchchem.com/product/b072148?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols for Hazard Assessment

The GHS classifications for skin and eye irritation are typically determined through
standardized experimental protocols. The following are summaries of the relevant OECD
guidelines.

Skin Irritation: OECD Test Guideline 404

This test is designed to assess the potential of a substance to cause skin irritation.[1]
Methodology:
o Test Animal: Healthy, young adult albino rabbit.

o Application: A single dose of 0.5 g of the solid test substance, moistened with a small amount
of a suitable vehicle, is applied to a small area of shaved skin (approximately 6 cm?). An
untreated area of skin serves as a control.

o Exposure: The application site is covered with a porous gauze dressing and semi-occlusive
bandage for a 4-hour exposure period.

o Observation: After the exposure period, the dressing is removed, and the skin is observed for
erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.
Observations may continue for up to 14 days to assess the reversibility of any effects.

e Scoring: The severity of erythema and edema is scored according to a standardized scale.

Eye Irritation: OECD Test Guideline 405

This test evaluates the potential of a substance to cause serious eye damage or irritation.[2]
Methodology:
o Test Animal: Healthy, young adult albino rabbit.

» Application: A single dose of the test substance (0.1 mL for liquids or not more than 0.1 g for
solids) is instilled into the conjunctival sac of one eye. The other eye remains untreated and
serves as a control.
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» Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival
redness and swelling at 1, 24, 48, and 72 hours after instillation. Observations may continue
for up to 21 days.

e Scoring: The severity of the ocular lesions is graded according to a standardized scoring
system.

Safe Handling and Storage

Adherence to proper handling and storage procedures is paramount to minimizing the risk of
exposure.

Personal Protective Equipment (PPE)

The following diagram outlines the recommended PPE for handling 2,4-
Dimethylbenzophenone.
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Handling 2,4-Dimethylbenzophenone

Personal Protectivé Equipment (PPE)

Engineering Controls
(Fume Hood)

Hand Protection
(Chemical-resistant gloves, e.g., nitrile)

:

Eye Protection
(Safety glasses with side shields or goggles)

:

Body Protection
(Lab coat, closed-toe shoes)

Respiratory Protection
(Use in a well-ventilated area.

Respirator may be required for large quantities or poor ventilation.)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling 2,4-
Dimethylbenzophenone.

Handling Procedures

» Handle in a well-ventilated area, preferably in a chemical fume hood.[2]
e Avoid breathing dust.[2]

e Avoid contact with skin and eyes.[5]
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e Wash hands thoroughly after handling.[2]

» Do not eat, drink, or smoke in the work area.[2]

Storage Requirements

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]

o Keep away from strong oxidizing agents.[4]

o Store locked up.[2]

Emergency Procedures

The following flowchart outlines the appropriate first aid measures in case of exposure to 2,4-

Dimethylbenzophenone.

Exposure to 2,4-Dimethylbenzophenone

Inhalation: Skin Contact:

Move to fresh air. If not breathing, give artificial respiration.
Seek medical attention.

Remove .
Seek medical attention if irritation persists.

First Aid Measures

Immediately wash with plenty of soap and water. al minutes.
emove contact lenses, if present and easy to do. Continue rinsing.

Eye Contact:

Rinse cautiously with water for several minut oestons

Rinse mouth. Do NOT induce vomiting.
Seek immediate medical attention.

, if presen
Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid procedures for exposure to 2,4-Dimethylbenzophenone.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[2][5]

e Hazardous Combustion Products: Carbon monoxide and carbon dioxide.[5]
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» Special Protective Equipment: Wear a self-contained breathing apparatus and full protective
gear.[2]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation and wear appropriate PPE. Avoid dust
formation.

e Environmental Precautions: Prevent from entering drains or waterways.

o Containment and Cleanup: Sweep up the material and place it in a suitable container for
disposal.

Disposal Considerations

Dispose of 2,4-Dimethylbenzophenone and its containers in accordance with local, regional,
and national regulations.[2] It may be possible to dispose of the chemical through a licensed
waste disposal company.

Logical Relationship of Hazard Management

The effective management of risks associated with 2,4-Dimethylbenzophenone involves a
logical progression from identifying hazards to implementing control measures.

Hazard Management Workflow

Control Measures
- Engineering Controls (Fume Hood)
- Administrative Controls (SOPs)

- Personal Protective Equipment (PPE)

Hazard Identification
- Acute Oral Toxicity
- Skin/Eye lrritation
- Respiratory Irritation

Emergency Preparedness
- First Aid Training
- Spill Kit Availability

- Fire Extinguisher Access

Risk Assessment
- Evaluate exposure potential
- Consider quantities used and procedures

informs determines

Click to download full resolution via product page
Caption: Logical workflow for managing the hazards of 2,4-Dimethylbenzophenone.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive
risk assessment. All users should consult the most current Safety Data Sheet (SDS) for 2,4-
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Dimethylbenzophenone and adhere to all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,4-Dimethylbenzophenone: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072148#2-4-dimethylbenzophenone-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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